Cas no 143827-20-7 (Creatinine-d3)

Creatinine-d3 is a deuterium-labeled analog of creatinine, widely used as an internal standard in mass spectrometry-based assays for accurate quantification of creatinine in biological samples. The incorporation of three deuterium atoms ensures minimal interference with the analyte's physicochemical properties while providing distinct mass spectral separation. This compound is particularly valuable in clinical and research settings for precise measurements in urine, serum, or plasma, enhancing method reproducibility and reducing matrix effects. Its high isotopic purity (>98%) and stability under analytical conditions make it a reliable reference material for LC-MS/MS and GC-MS applications, ensuring robust and traceable results in metabolic and renal function studies.
Creatinine-d3 structure
Creatinine-d3 structure
Product Name:Creatinine-d3
CAS No:143827-20-7
MF:C4H7N3O
MW:116.136365175247
CID:108518
PubChem ID:136212971
Update Time:2025-06-09

Creatinine-d3 Chemical and Physical Properties

Names and Identifiers

    • 4H-Imidazol-4-one,2-amino-1,5-dihydro-1-(methyl-d3)-
    • CREATININE-D3
    • CREATININE, [METHYL-D3]
    • Creatinine-d3​
    • 2-Amino-1-methyl-1,5-dihydroimidazol-4-one
    • 4-Amidinosarcosine-d3 (methyl-d3)
    • TEGO Cosmo C 250
    • CS-0114999
    • D99335
    • AKOS030241516
    • 4H-Imidazol-4-one, 2-amino-1,5-dihydro-1-(methyl-d3)-
    • 143827-20-7
    • HY-B0504S
    • NSC13123-D3
    • MS-22748
    • Creatinine-(methyl-d3)
    • CREATININE-METHYL-D3
    • 2-amino-3-(trideuteriomethyl)-4H-imidazol-5-one
    • Creatinine-D3 solution
    • CREATININE-D3 (METHYL-D3)
    • CREATININE-METHYL-D3, 98 ATOM % D
    • 4-Amidinosarcosine-d3
    • 1-Methylhydantoin-d3-2-imide
    • DDRJAANPRJIHGJ-FIBGUPNXSA-N
    • DTXSID60480400
    • 2-imino-1-(trideuteriomethyl)imidazolidin-4-one
    • 2-IMINO-1-((2)H?)METHYLIMIDAZOLIDIN-4-ONE
    • Creatinine-d3
    • MDL: MFCD00003203
    • Inchi: 1S/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8)/i1D3
    • InChI Key: DDRJAANPRJIHGJ-FIBGUPNXSA-N
    • SMILES: O=C1CN(C([2H])([2H])[2H])C(=N)N1

Computed Properties

  • Exact Mass: 116.07800
  • Monoisotopic Mass: 116.077742093g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -1.8
  • Topological Polar Surface Area: 58.7

Experimental Properties

  • Color/Form: solid
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 255 °C (dec.)(lit.)
  • Solubility: DMSO (Slightly, Heated), Methanol (Slightly, Heated), Water (Slightly)
  • PSA: 58.69000
  • LogP: -1.15310
  • Solubility: Not determined

Creatinine-d3 Security Information

Creatinine-d3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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Creatinine-d3
143827-20-7 98%
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¥730 2024-05-25
ChemScence
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$750.0 2022-04-27
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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Creatinine-d3
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¥1600.41 2023-05-01
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
485446-250MG
Creatinine-d3
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¥15702.57 2023-12-05
eNovation Chemicals LLC
Y1266665-1mg
4H-Imidazol-4-one, 2-amino-1,5-dihydro-1-(methyl-d3)-
143827-20-7 98%
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$165 2024-06-08
eNovation Chemicals LLC
Y1266665-25mg
4H-Imidazol-4-one, 2-amino-1,5-dihydro-1-(methyl-d3)-
143827-20-7 98%
25mg
$1225 2023-05-18
TRC
C781502-.5mg
Creatinine-d3
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$85.00 2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02133-250mg
2-amino-3-(trideuteriomethyl)-4H-imidazol-5-one
143827-20-7 98% (CP)
250mg
¥20008.0 2024-07-19
ChemScence
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